4-amino-N-cyclopropyl-3-methoxybenzamide

• IUPAC Name: 4-amino-N-cyclopropyl-3-methoxybenzamide
• InChI: InChI=1S/C11H14N2O2/c1-15-10-6-7(2-5-9(10)12)11(14)13-8-3-4-8/h2,5-6,8H,3-4,12H2,1H3,(H,13,14)
• InChI Key: QLIWFNYXYRKULH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)NC2CC2)N
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol

Description

4-amino-N-cyclopropyl-3-methoxybenzamide is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Derivatives : The synthesis of derivatives related to 4-amino-N-cyclopropyl-3-methoxybenzamide has been explored. For instance, Rh(III)-catalyzed synthesis of 3-amino-4-arylisoquinolinones from N-methoxybenzamides has been achieved, showcasing the potential of using similar compounds in creating complex molecular architectures (Li et al., 2019).

• Molecular Structure Analysis : Detailed studies on molecular structures of related compounds, such as N-3-hydroxyphenyl-4-methoxybenzamide, have been conducted. These studies include X-ray diffraction and DFT calculations to understand the molecular geometry and intermolecular interactions (Karabulut et al., 2014).

Biological and Pharmaceutical Studies

• Antimicrobial and Antioxidant Activities : Research has been done on compounds structurally related to 4-amino-N-cyclopropyl-3-methoxybenzamide, such as a new benzamide isolated from endophytic Streptomyces, showing antimicrobial and antioxidant activities (Yang et al., 2015).

• Antiviral Activity : Synthesis and evaluation of N-Phenylbenzamide derivatives, closely related to 4-amino-N-cyclopropyl-3-methoxybenzamide, have been conducted for their anti-EV 71 activities, highlighting the potential of these compounds in antiviral drug development (Ji et al., 2013).

Physical and Chemical Properties

• Study of Physical Properties : Investigations into the physical properties of similar compounds, such as their molar refraction and polarizability, provide insight into their chemical behavior and potential applications in various fields (Sawale et al., 2016).

• Electrochemical Studies : The electrochemical oxidation of amino-substituted benzamides has been studied to understand their behavior as antioxidants and their free radical scavenging activity, indicating their potential use in therapeutic applications (Jovanović et al., 2020).